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Compound of Interest

Compound Name: 3,5-Dihydroxybenzyl alcohol

Cat. No.: B135415

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensuring both personal safety and the integrity of experimental
outcomes. This document provides immediate, essential safety and logistical information for
the handling and disposal of 3,5-Dihydroxybenzyl alcohol (CAS No. 29654-55-5), a
compound also known as 5-(Hydroxymethyl)resorcinol.

Hazard Identification and Classification:

3,5-Dihydroxybenzyl alcohol is classified as a hazardous chemical.[1][2] It is known to cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5]

Hazard Classification Category
Skin Corrosion/Irritation Category 2[1][2]
Serious Eye Damage/Eye Irritation Category 2[1][2]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1][2]

Signal Word: Warning[1][2][3][5]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safe handling, the following personal protective equipment is
mandatory.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[1]
A face shield may be

appropriate for splash hazards.

Hand Protection

Chemical-resistant gloves

Disposable nitrile gloves are
suitable for protection.[6]
Always inspect gloves before
use and change them
immediately if they become

contaminated.[6]

Body Protection

Laboratory Coat

A standard lab coat should be
worn and kept buttoned to

protect skin and clothing.

Respiratory Protection

Dust Mask

A NIOSH-approved respirator,
such as a type N95, is
recommended, especially
when handling the powder
form or if aerosols are
generated.[3][7]

Operational Plan: Step-by-Step Handling Procedure

A structured workflow is critical for ensuring safety and experimental integrity when handling
3,5-Dihydroxybenzyl alcohol.

1. Preparation and Engineering Controls:

« Always handle 3,5-Dihydroxybenzyl alcohol in a well-ventilated area.[5][8][9]

o For procedures that may generate dust or aerosols, such as weighing the powder or

preparing solutions, use a certified chemical fume hood.[9]
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Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1][2]

. Handling the Compound:
Avoid contact with skin, eyes, and clothing.[1][2][8]
Do not breathe in the dust.[1][2]
When weighing, do so carefully to minimize dust generation.
Keep the container tightly closed when not in use.[5][8]
. Post-Experiment:
Wash hands thoroughly with soap and water after handling.[1][8]
Decontaminate all surfaces and equipment that have come into contact with the chemical.
Remove PPE in the correct order to avoid cross-contamination.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the
Eye Contact i L .

eyelids.[2][8] If eye irritation persists, get

medical advice/attention.[1][2]

Wash off immediately with plenty of soap and
_ water while removing all contaminated clothing
Skin Contact o
and shoes.[1][2] If skin irritation occurs, get

medical advice/attention.[1][2]

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.[1][2] If

Inhalation breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Get medical
attention.[1][2]

Clean mouth with water and get medical
Ingestion attention.[1][2] Do NOT induce vomiting without

medical advice.[8]

Disposal Plan

Proper disposal of chemical waste is crucial to protect the environment and comply with
regulations.

Waste Categorization:

¢ Solid Waste: Unused 3,5-Dihydroxybenzyl alcohol powder and any contaminated materials
such as weighing paper or disposable equipment.

o Liquid Waste: Solutions containing 3,5-Dihydroxybenzyl alcohol and any solvents used for
rinsing contaminated glassware.

o Contaminated PPE: Used gloves, disposable lab coats, and dust masks.

Disposal Procedures:
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e Segregation: All waste streams must be segregated from general laboratory waste.

o Labeling: All waste containers must be clearly labeled with the contents, including the full
chemical name and associated hazards.

» Containment: Solid waste should be collected in a designated, sealed container. Liquid
waste should be stored in a compatible, sealed, and leak-proof container.

o Disposal: Dispose of all waste in accordance with federal, state, and local regulations.[3]
Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[1] Do not empty into drains.[1]

Experimental Workflow Diagram

The following diagram illustrates the key workflow for the safe handling of 3,5-
Dihydroxybenzyl alcohol from receipt of the chemical to the disposal of waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dihydroxybenzyl Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135415#personal-protective-equipment-for-handling-
3-5-dihydroxybenzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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